Cas no 89937-51-9 (leucine, n-amino-)

leucine, n-amino- structure
leucine, n-amino- structure
Product Name:leucine, n-amino-
CAS No:89937-51-9
MF:C6H14N2O2
MW:146.187561511993
CID:861297
PubChem ID:253356
Update Time:2025-04-19

leucine, n-amino- Chemical and Physical Properties

Names and Identifiers

    • leucine, n-amino-
    • 2-hydrazinyl-4-methylpentanoic acid
    • AKOS006352044
    • NSC-76236
    • 89937-51-9
    • amino leucine
    • SCHEMBL2947886
    • NSC76236
    • Inchi: 1S/C6H14N2O2/c1-4(2)3-5(8-7)6(9)10/h4-5,8H,3,7H2,1-2H3,(H,9,10)
    • InChI Key: KGMROVDTWHJSIM-UHFFFAOYSA-N
    • SMILES: OC(C(CC(C)C)NN)=O

Computed Properties

  • Exact Mass: 146.106
  • Monoisotopic Mass: 146.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • Density: 1.079
  • Boiling Point: 305.8°C at 760 mmHg
  • Flash Point: 138.7°C
  • Refractive Index: 1.479
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